4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[(2-chloroacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H19ClN2O3/c16-10-14(19)17-13-6-8-18(9-7-13)15(20)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,17,19)
• InChI Key: XHXBFSOQGDWEHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CCl)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester group at the 1-position and a 2-chloroacetylamino substituent at the 4-position of the piperidine ring. Its molecular formula is C₁₅H₁₈ClN₂O₃, with a molecular weight of 324.81 g/mol (as inferred from ). The compound is typically synthesized via nucleophilic substitution or acylation reactions involving piperidine precursors .

Preparation Methods

Benzyl Ester Formation

The synthesis typically begins with piperidine-4-carboxylic acid derivatives. Benzylation of ethyl piperidine-4-carboxylate (2 ) using benzyl chloride under alkaline conditions (K₂CO₃, DMF, 60°C) yields ethyl 1-benzylpiperidine-4-carboxylate. Subsequent hydrolysis with NaOH (1.0 M, THF/MeOH, 60°C) generates 1-benzylpiperidine-4-carboxylic acid (3 ). Industrial protocols replace benzyl chloride with benzyl bromide for faster kinetics, achieving 85–90% yield.

Key Reaction:

$\text{Piperidine-4-carboxylic acid} + \text{Benzyl chloride} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{1-Benzylpiperidine-4-carboxylate}$

Introduction of the 4-Amino Group

The 4-position amination employs Boc-protected hydrazine or phthalimide strategies . For example, treating 3 with tert-butyl carbazate (Boc-hydrazine) under Mitsunobu conditions (DIAD, PPh₃, THF) installs the Boc-protected hydrazinyl group. Deprotection with trifluoroacetic acid (TFA, 20% in DCM) yields 4-hydrazinylpiperidine-1-carboxylic acid benzyl ester (4 ). Alternatives like Gabriel synthesis (phthalimide/KOH) are less favored due to side reactions.

Chloroacetylation

The hydrazine intermediate reacts with 2-chloroacetyl chloride in dichloromethane (DCM) at 0–5°C, using triethylamine (TEA) as a base. This step requires strict temperature control to avoid N-overacylation. Yields range from 70–80% after silica gel chromatography (hexane:ethyl acetate, 3:1). Industrial batches use continuous flow reactors to enhance mixing and reduce byproducts.

Key Reaction:

$\text{4-Hydrazinylpiperidine-1-carboxylate} + \text{ClCH}_2\text{COCl} \xrightarrow{\text{TEA, DCM}} \text{Target Compound}$

One-Pot Industrial Synthesis

Catalytic Esterification and Amination

A patent-derived method (DE10226040A1) combines esterification and amination in one pot. Piperidine-4-carboxylic acid reacts with benzyl chloride (1:1.2 molar ratio) in the presence of tetrabutylammonium bromide (TBAB, 5 mol%) at 80°C. After 6 hours, 2-chloroacetyl chloride (1.1 equiv) is added directly, with TEA (2 equiv) to neutralize HCl. This method achieves 75% yield with 98% purity (HPLC), reducing solvent waste.

Solvent-Free Mechanochemical Synthesis

Ball-milling piperidine-4-carboxylic acid, benzyl chloride, and 2-chloroacetyl chloride with K₂CO₃ (3 equiv) at 30 Hz for 2 hours produces the target compound in 68% yield. This approach eliminates organic solvents but requires post-milling purification via recrystallization (ethanol/water).

Alternative Routes via Piperidine Ring Construction

Cyclization of Linear Precursors

Aryl enamine derivatives (e.g., 4-chloro-N-(3-aminopropyl)benzamide) undergo acid-catalyzed cyclization (HCl, EtOH, reflux) to form the piperidine ring. Subsequent benzylation and chloroacetylation follow standard protocols. This route is longer (5 steps) but useful for introducing isotopic labels (e.g., ¹³C at C4).

Enzymatic Amination

Recent studies use Candida antarctica lipase B (CAL-B) to catalyze the amination of 1-benzylpiperidine-4-carboxylate with 2-chloroethylamine. While eco-friendly, yields remain low (40–50%) due to enzyme inhibition by chloroacetyl groups.

Reaction Optimization and Challenges

Critical Parameters

• Temperature : Chloroacetylation below 10°C minimizes diketopiperazine formation.

• Base Selection : TEA outperforms DIPEA in minimizing O-acylation.

• Solvent : DCM > THF for amide coupling due to better solubility of intermediates.

Purification Techniques

Method	Conditions	Purity (%)	Yield (%)
Column Chromatography	Silica gel, hexane:EtOAc (3:1)	99.5	78
Recrystallization	Ethanol/water (4:1)	98.2	65
Distillation	Reduced pressure (0.1 mbar)	97.8	70

Scalability and Industrial Considerations

Large-scale production (≥100 kg/batch) employs continuous flow systems for esterification and amination steps, reducing reaction times from 12 hours to 45 minutes. Post-synthesis, melt crystallization (40–50°C) replaces column chromatography, cutting costs by 60%. Regulatory-compliant batches require residual solvent levels below ICH Q3C limits, achieved via azeotropic distillation with toluene .

Chemical Reactions Analysis

Ester Hydrolysis

The benzyl ester group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. This reaction is critical for modifying solubility or introducing reactive carboxylate intermediates.

Conditions	Reagents	Products	Yield	Reference
Basic (saponification)	NaOH/H<sub>2</sub>O, EtOH	4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid	85–90%
Acidic	HCl (aq.), reflux	4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid (with benzyl alcohol)	78%

• Mechanism : Base-mediated saponification proceeds via nucleophilic attack of hydroxide on the ester carbonyl, while acidic hydrolysis involves protonation of the carbonyl followed by water attack.

• Applications : Hydrolysis is utilized to generate carboxylic acid intermediates for further coupling reactions (e.g., amidation).

Amide Functionalization

The chloroacetyl amide group participates in nucleophilic substitution (S_N2) reactions due to the electron-withdrawing nature of the carbonyl and the leaving ability of the chloride.

Reagents	Conditions	Products	Yield	Reference
Primary amines (R-NH<sub>2</sub>)	DCM, room temperature	4-(2-(Alkylamino)-acetylamino)-piperidine-1-carboxylic acid benzyl ester	60–75%
Thiols (R-SH)	K<sub>2</sub>CO<sub>3</sub>, DMF	4-(2-(Alkylthio)-acetylamino)-piperidine-1-carboxylic acid benzyl ester	50–65%

• Key Insight : Steric hindrance from the piperidine ring and benzyl ester influences reaction rates. Primary amines outperform bulkier nucleophiles (e.g., secondary amines) in substitution efficiency .

• Example : Reaction with benzylamine generates a disubstituted amide derivative, confirmed by ¹H NMR .

Piperidine Ring Modifications

The piperidine nitrogen can undergo alkylation or participate in acid-base reactions, altering the compound’s physicochemical properties.

Reaction Type	Reagents	Products	Notes	Reference
N-Alkylation	Methyl iodide, K<sub>2</sub>CO<sub>3</sub>	4-(2-Chloro-acetylamino)-1-methylpiperidinium iodide	Quaternization enhances water solubility
Deprotonation	Strong base (e.g., LDA)	Piperidine enolate intermediate	Used for further C–H functionalization

• Steric Effects : The chloroacetyl amide substituent at position 4 reduces accessibility to the piperidine nitrogen, necessitating vigorous conditions for alkylation.

Decarboxylative Halogenation

Upon hydrolysis to the carboxylic acid, the compound may undergo halodecarboxylation under oxidative conditions, forming alkyl halides.

Conditions	Reagents	Products	Yield	Reference
Pb(OAc)<sub>4</sub>, I<sub>2</sub>	CCl<sub>4</sub>, reflux	4-(2-Chloro-acetylamino)-iodopiperidine	40%
Barton ester protocol	NCS, PPh<sub>3</sub>	4-(2-Chloro-acetylamino)-chloropiperidine	55%

• Mechanism : Radical-mediated decarboxylation generates a piperidine radical, which reacts with halogen donors (e.g., I₂ or CCl₄) .

Reductive Transformations

Selective reduction of the amide or ester groups is feasible under controlled conditions.

Target Group	Reagents	Products	Yield	Reference
Amide (C=O)	LiAlH<sub>4</sub>, THF	4-(2-Chloro-ethylamino)-piperidine-1-carboxylic acid benzyl ester	70%
Ester (COO)	H<sub>2</sub>, Pd/C	4-(2-Chloro-acetylamino)-piperidine methanol	65%

• Caution : Over-reduction of the chloroacetyl group may occur with strong reductants like LiAlH₄.

Cyclization Reactions

Intramolecular reactions can yield heterocyclic frameworks, leveraging the proximity of functional groups.

Conditions	Products	Key Step	Yield	Reference
DCC, DMAP	Piperidine-fused oxazolone	Amide cyclization via dehydration	45%
Cu(I)-catalyzed	Tetrahydroisoquinoline derivative	Ullmann-type coupling	30%

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of piperidine compounds, including 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester, exhibit promising antimicrobial properties. These compounds have been tested against various bacterial strains, showing efficacy in inhibiting growth and reducing resistance mechanisms.

Analgesic Properties

Studies have suggested that piperidine derivatives can act as analgesics by modulating pain pathways in the central nervous system. The presence of the chloroacetylamino group may enhance their potency and selectivity for specific receptor sites.

Anticancer Potential

Preliminary investigations into the anticancer properties of this compound have shown that it can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle regulators.

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial activity of several piperidine derivatives, including 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester. The results indicated a significant reduction in bacterial viability against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.

Case Study 2: Analgesic Activity

In a pharmacological study, researchers assessed the analgesic effects of this compound in animal models. The results demonstrated a notable decrease in pain response compared to control groups, indicating its potential as a novel analgesic agent.

Case Study 3: Anticancer Research

A recent publication explored the effects of this compound on human cancer cell lines. The findings revealed that treatment with 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester led to increased apoptosis rates and decreased cell proliferation, highlighting its potential utility in cancer therapy.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of their activity. The chloro-acetylamino group can form covalent bonds with nucleophilic residues in proteins, potentially altering their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Ring

4-(2-Oxo-ethyl)piperidine-1-carboxylic acid benzyl ester (CAS 130312-10-6)

• Structure: Features a 2-oxo-ethyl group instead of the chloroacetylamino substituent.
• Molecular Weight : 261.32 g/mol (vs. 324.81 g/mol for the target compound).
• This compound is used in ketone-based coupling reactions rather than nucleophilic substitutions .
• Purity : ≥99% (HPLC), comparable to high-purity derivatives of the target compound .

4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Structure : Substitutes the chloroacetyl group with a 3,4-difluorophenyl-propionyl moiety.
• Application : Designed as an opioid receptor ligand, highlighting the role of fluorinated aryl groups in enhancing binding affinity to biological targets. The chloroacetyl group in the target compound may offer distinct electronic effects for receptor interactions .

4-Aminopiperidine-1-carboxylic acid benzyl ester hydrochloride (CAS 59496-26-3)

• Structure: Replaces the chloroacetylamino group with a primary amine.
• Properties : The hydrochloride salt improves solubility in aqueous media, a feature absent in the neutral target compound. This derivative is often used as a precursor for further functionalization .

Positional Isomers and Analogues

(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354019-79-6)

• Structural Difference: The chloroacetylamino group is at the 3-position instead of the 4-position.
• Impact : Positional isomerism affects steric interactions in molecular binding. For example, 3-substituted derivatives may exhibit altered pharmacokinetics compared to 4-substituted analogues .

4-{[(2-Chloro-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• Structure: Incorporates an ethyl-amino spacer between the chloroacetyl group and the piperidine ring.

Functional Group Replacements

4-(5-Chloro-2-oxo-2,3-dihydro-1H-1,2,4-triazol-3-yl)-piperidine-1-carboxylic acid ethyl ester

• Structure : Replaces the benzyl ester with an ethyl ester and introduces a triazolone ring.
• Reactivity : The triazolone moiety participates in hydrogen bonding, unlike the electrophilic chloroacetyl group. This compound is used in protease inhibition studies .

4-[2-(3-Carboxymethyl-indol-1-yl)-ethyl]-piperidine-1-carboxylic acid benzyl ester (CAS 461052-33-5)

• Structure : Adds an indole-carboxymethyl group via an ethyl linker.

Comparative Data Table

Compound Name	CAS Number	Molecular Weight	Key Substituent	Key Applications	Reference
4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester	1353980-56-9	324.81	2-Chloroacetylamino	Pharmaceutical intermediate
4-(2-Oxo-ethyl)piperidine-1-carboxylic acid benzyl ester	130312-10-6	261.32	2-Oxo-ethyl	Ketone-based coupling
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester	Not provided	~400 (estimated)	3,4-Difluorophenyl-propionyl	Opioid receptor ligands
(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester	1354019-79-6	324.81	3-Chloroacetylamino	Positional isomer studies
4-[2-(3-Carboxymethyl-indol-1-yl)-ethyl]-piperidine-1-carboxylic acid benzyl ester	461052-33-5	420.51	Indole-carboxymethyl	Kinase inhibitors

Key Research Findings

• Reactivity: The chloroacetyl group in the target compound facilitates nucleophilic displacement reactions, making it superior to oxo- or amino-substituted derivatives in synthesizing alkylating agents .
• Biological Activity : Fluorinated analogues (e.g., 3,4-difluorophenyl derivatives) show enhanced binding to opioid receptors, whereas the chloroacetyl group may optimize covalent binding in enzyme inhibitors .
• Synthetic Utility : Benzyl ester protection in all compared compounds ensures stability during multi-step syntheses, but the chloroacetyl group introduces unique challenges in purification due to its reactivity .

Biological Activity

4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1353987-20-8, is a synthetic compound with notable potential in medicinal chemistry. Its molecular formula is C₁₅H₁₉ClN₂O₃, and it has a molecular weight of approximately 310.78 g/mol. This compound features a piperidine ring along with a chloroacetyl group and a benzyl ester functional group, which contribute to its unique chemical properties and potential biological activities.

Property	Value
Molecular Formula	C₁₅H₁₉ClN₂O₃
Molecular Weight	310.78 g/mol
Boiling Point	509.0 ± 50.0 °C (Predicted)
Density	1.26 ± 0.1 g/cm³ (Predicted)
pKa	~13 ± 0.20 (Predicted)

The presence of the chloroacetyl and benzyl ester groups suggests that this compound may undergo various chemical reactions, such as nucleophilic substitutions and acylation reactions, which are essential for its potential transformations in biological systems.

The biological activity of this compound can be inferred from its structural features:

• Chloroacetyl Group : This moiety is known to enhance the reactivity of compounds towards nucleophiles, which may facilitate interactions with biological targets such as enzymes or receptors.
• Piperidine Ring : Piperidine derivatives are often associated with various pharmacological effects, including analgesic and anti-inflammatory properties.

Potential Therapeutic Applications

Given its structural characteristics, the compound may serve as a lead for developing therapeutic agents targeting:

• Pain Management : Similar piperidine derivatives are explored for their analgesic effects.
• Neurological Disorders : The compound may influence neurotransmitter systems, leading to potential applications in treating conditions like depression or anxiety.

Analogous Compounds

Research on structurally similar compounds provides insights into the potential biological activities of 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester:

• 3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester : Exhibited promising results in binding assays targeting specific receptors involved in pain modulation.
• Esters in Medicinal Chemistry : Esters like those found in this compound have been shown to participate in various biochemical pathways, influencing enzyme activity and metabolic processes .

Interaction Studies

Future studies should focus on:

• Binding Affinity : Investigating how the compound interacts with various biological targets.
• In Vivo Studies : Assessing the pharmacokinetics and pharmacodynamics to establish therapeutic efficacy.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester, and what reagents are critical for high yield?

• Methodological Answer : The synthesis typically involves a multi-step approach. First, the piperidine core is functionalized via chloroacetylation using 2-chloroacetyl chloride under basic conditions (e.g., triethylamine) to form the 2-chloroacetamide intermediate. Subsequent benzyl ester protection of the carboxylic acid group is achieved using benzyl chloroformate in dichloromethane with a base to neutralize HCl byproducts. Key reagents include triethylamine (for pH control) and anhydrous solvents to minimize hydrolysis . Purification via column chromatography or recrystallization is essential to isolate the product with ≥95% purity.

Q. How can researchers verify the structural integrity and purity of this compound post-synthesis?

• Methodological Answer : Combine spectroscopic and chromatographic techniques:

• NMR (¹H/¹³C) : Confirm the presence of the benzyl ester (δ ~5.1 ppm for CH₂Ph), chloroacetamide (δ ~4.2 ppm for ClCH₂), and piperidine backbone.
• HPLC : Use a C18 column with UV detection (λ = 210–254 nm) to assess purity. Adjust mobile phase (e.g., acetonitrile/water gradient) to resolve impurities.
• Mass Spectrometry (ESI-MS) : Validate molecular weight (e.g., [M+H]+ expected for C₁₅H₁₉ClN₂O₃). Cross-reference with synthetic intermediates to rule out side products .

Q. What storage conditions are optimal to maintain the compound’s stability?

• Methodological Answer : Store under inert gas (argon/nitrogen) at 0–8°C in amber glass vials to prevent degradation via hydrolysis or photolysis. Conduct accelerated stability studies (e.g., 40°C/75% relative humidity for 4 weeks) to identify degradation pathways. Monitor via HPLC for byproducts like free carboxylic acid or dechlorinated analogs .

Advanced Research Questions

Q. How can researchers elucidate the reaction mechanism of chloroacetylation in the presence of steric hindrance from the piperidine ring?

• Methodological Answer : Employ kinetic studies and isotopic labeling (e.g., ¹⁸O in chloroacetyl chloride) to track nucleophilic attack by the piperidine amino group. Computational modeling (DFT calculations) can map transition states and steric effects. For example, compare activation energies for N-acylation in constrained vs. unconstrained piperidine derivatives. Experimental validation via in-situ IR spectroscopy can detect intermediate enolate formation .

Q. What computational tools are effective in optimizing the compound’s synthesis for scalability?

• Methodological Answer : Use quantum chemistry software (Gaussian, COMSOL) to simulate reaction pathways and identify rate-limiting steps. Machine learning (ML) models trained on reaction databases can predict optimal solvent/base combinations. For instance, ML-driven parameter optimization reduced reaction times by 30% in analogous esterification reactions .

Q. How should researchers address contradictory data in reaction yields when scaling from milligram to gram quantities?

• Methodological Answer : Apply Design of Experiments (DoE) to isolate variables (e.g., mixing efficiency, temperature gradients). For example, a central composite design can quantify the impact of stirring speed (100–500 rpm) on yield during benzylation. Statistical analysis (ANOVA) identifies critical factors, while in-line PAT (Process Analytical Technology) tools monitor real-time conversion .

Q. What statistical strategies are recommended for optimizing solvent systems in multi-step syntheses?

• Methodological Answer : Implement a factorial design to evaluate solvent polarity, boiling point, and coordination ability. For chloroacetylation, test binary mixtures (e.g., THF/DMF vs. dichloromethane/acetonitrile) and analyze outcomes via response surface methodology. Prioritize solvents with low coordination strength to avoid side reactions, as demonstrated in analogous piperidine derivatizations .